Cas no 2007916-98-3 ((R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hcl)

• Product Name: (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hcl
• CAS No: 2007916-98-3
• MF: C₉H₁₁ClF₃NO
• MW: 241.63795208931
• CID: 5066217
• Update Time: 2025-06-08

(R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hcl Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-TRIFLUORO-1-(4-METHOXYPHENYL)ETHANAMINE HCL
• (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethan-1-amine hydrochloride
• (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hcl

• Inchi： 1S/C9H10F3NO.ClH/c1-14-7-4-2-6(3-5-7)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H/t8-;/m1./s1
• InChI Key： DNCUAEBPHZKGHO-DDWIOCJRSA-N
• SMILES： Cl.FC([C@@H](C1C=CC(=CC=1)OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• Topological Polar Surface Area: 35.2

Additional information on (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine hcl

Introduction to (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine HCl (CAS No. 2007916-98-3)

(R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine HCl (CAS No. 2007916-98-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TFMPA HCl, is a derivative of trifluoroethylamine and features a methoxyphenyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chiral nature of (R)-TFMPA HCl is particularly noteworthy, as chirality plays a crucial role in the biological activity and pharmacological properties of many drugs. The presence of the trifluoromethyl group imparts unique chemical and physical properties to the molecule, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design.

Recent studies have highlighted the potential applications of (R)-TFMPA HCl in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers found that (R)-TFMPA HCl could be efficiently converted into a series of SSRIs with improved potency and reduced side effects compared to existing drugs.

In another study, published in Organic & Biomolecular Chemistry in 2022, scientists investigated the use of (R)-TFMPA HCl in the synthesis of antiviral agents. The results showed that compounds derived from (R)-TFMPA HCl exhibited potent antiviral activity against several strains of influenza virus. This finding underscores the versatility and potential of this compound in addressing unmet medical needs.

The synthesis of (R)-TFMPA HCl typically involves several steps, including the formation of the trifluoroethylamine moiety and the subsequent introduction of the methoxyphenyl group. Advanced synthetic methods, such as asymmetric catalysis and chiral resolution techniques, have been employed to achieve high enantiomeric purity. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The physical properties of (R)-TFMPA HCl, such as its melting point, solubility, and stability, have been extensively characterized. It is known to be stable under standard laboratory conditions and can be stored for extended periods without significant degradation. These properties make it an ideal candidate for large-scale production and commercialization.

In terms of safety and environmental impact, rigorous assessments have been conducted to ensure that (R)-TFMPA HCl meets all regulatory requirements. Toxicological studies have shown that it has low toxicity and does not pose significant risks to human health or the environment when handled properly. This safety profile further supports its use in various industrial and research settings.

The market demand for (R)-TFMPA HCl is expected to grow steadily over the next few years, driven by its increasing applications in drug discovery and development. Pharmaceutical companies are actively exploring new uses for this compound, particularly in areas such as central nervous system disorders, infectious diseases, and cancer therapy.

In conclusion, (R)-2,2,2-Trifluoro-1-(4-methoxyphenyl)ethanamine HCl (CAS No. 2007916-98-3) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development into novel therapeutic agents.